Cas no 52114-69-9 (2-cyclopropyl-3-methylbutan-2-ol)

2-cyclopropyl-3-methylbutan-2-ol structure
52114-69-9 structure
Product Name:2-cyclopropyl-3-methylbutan-2-ol
CAS No:52114-69-9
MF:C8H16O
MW:128.212042808533
CID:936401
PubChem ID:262980
Update Time:2025-04-19

2-cyclopropyl-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-cyclopropyl-3-methylbutan-2-ol
    • 2-cyclopropyl-3-methyl-2-butanol
    • 2-cyclopropyl-3-methyl-butan-2-ol
    • NSC-97122
    • SCHEMBL459028
    • AKOS009997367
    • A829088
    • NSC97122
    • DTXSID20294565
    • 52114-69-9
    • Inchi: 1S/C8H16O/c1-6(2)8(3,9)7-4-5-7/h6-7,9H,4-5H2,1-3H3
    • InChI Key: INSHQUHIBXZLPD-UHFFFAOYSA-N
    • SMILES: OC(C)(C(C)C)C1CC1

Computed Properties

  • Exact Mass: 128.12000
  • Monoisotopic Mass: 128.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23000
  • LogP: 1.80340
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